Cas no 2228315-40-8 (2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2228315-40-8
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 5795185
• PubChem ID: 165838305
• Update Time: 2025-10-19

2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1949263
• 2-[5-fluoro-2-(trifluoromethyl)phenyl]prop-2-enoic acid
• 2228315-40-8
• 2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid

• Inchi： 1S/C10H6F4O2/c1-5(9(15)16)7-4-6(11)2-3-8(7)10(12,13)14/h2-4H,1H2,(H,15,16)
• InChI Key： LLRUKMOGVMUQSX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=C)C(=O)O)F)(F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid

2-5-Fluoro-2-(Trifluoromethyl)Phenylprop-2-enoic Acid: A Comprehensive Overview

The compound 2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid, with the CAS number NO2228315-40-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a trifluoromethyl group, making it a valuable molecule for various applications.

The chemical structure of this compound is notable for its fluorinated phenyl group, which contributes to its stability and reactivity. The presence of the trifluoromethyl group further enhances its chemical properties, making it an ideal candidate for use in drug design and development. Recent studies have highlighted its potential as a lead compound in the development of new pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent functionalization. The synthesis process involves careful control of reaction conditions to ensure the formation of the desired product with high purity. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, which is crucial for large-scale production.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. Recent research has demonstrated its ability to act as an efficient electron transport material in OLED devices, significantly improving device performance and stability.

In addition to its practical applications, this compound has been extensively studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in various industrial applications. These studies have provided valuable insights into its environmental fate and have informed regulatory decisions regarding its use.

From a pharmacological perspective, this compound has shown potential as a modulator of key biological targets, such as ion channels and receptors. Its ability to interact with these targets makes it a valuable tool in drug discovery efforts aimed at treating conditions such as epilepsy, pain, and inflammation.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided detailed insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. These computational tools have also facilitated the design of novel derivatives with improved pharmacokinetic profiles.

In conclusion, the compound 2-5-fluoro-2-(trifluoromethyl)phenylprop-2-enoic acid represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its importance as a versatile building block for future innovations in science and technology.